Cas no 1214382-23-6 (Methyl 2-amino-4-(pyridin-3-yl)benzoate)

• Product Name: Methyl 2-amino-4-(pyridin-3-yl)benzoate
• CAS No: 1214382-23-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4955181
• Update Time: 2025-06-09

Methyl 2-amino-4-(pyridin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(pyridin-3-yl)benzoate
• Methyl 2-amino-4-(pyridin-3-yl)benzoate

• Inchi： 1S/C13H12N2O2/c1-17-13(16)11-5-4-9(7-12(11)14)10-3-2-6-15-8-10/h2-8H,14H2,1H3
• InChI Key： KOEKSPAITQJBBL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2C=NC=CC=2)C=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-amino-4-(pyridin-3-yl)benzoate

Comprehensive Overview of Methyl 2-amino-4-(pyridin-3-yl)benzoate (CAS No. 1214382-23-6)

Methyl 2-amino-4-(pyridin-3-yl)benzoate, identified by its CAS number 1214382-23-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amino benzoate derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both pyridine and benzoate moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development.

In recent years, the demand for Methyl 2-amino-4-(pyridin-3-yl)benzoate has surged due to its relevance in small molecule drug design. The compound's unique structure allows for structural modifications, enabling scientists to explore its efficacy in treating diseases like cancer and neurodegenerative disorders. Its pyridinyl group enhances binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Additionally, the ester functional group in the molecule offers flexibility for further derivatization, making it a cornerstone in high-throughput screening campaigns.

The synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate typically involves Pd-catalyzed cross-coupling reactions, a method widely discussed in organic synthesis forums. This process highlights the compound's alignment with green chemistry principles, as researchers strive to minimize waste and improve atom economy. Given the growing emphasis on sustainable chemistry, this aspect of the compound's production resonates with both academic and industrial stakeholders. Furthermore, its solubility profile and stability under physiological conditions make it a promising candidate for preclinical studies.

From an SEO perspective, queries related to "Methyl 2-amino-4-(pyridin-3-yl)benzoate uses" and "CAS 1214382-23-6 suppliers" are trending, reflecting the compound's commercial and scientific relevance. Analysts note increased interest in its patent status and regulatory compliance, particularly in regions like North America and Europe. The compound's role in crystallography studies and X-ray diffraction analysis also attracts attention from material scientists, further broadening its appeal.

In conclusion, Methyl 2-amino-4-(pyridin-3-yl)benzoate (CAS No. 1214382-23-6) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted utility in drug development, coupled with its synthetic accessibility, positions it as a critical asset for researchers tackling global health challenges. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research for years to come.